1-[3-[(3-Chlorophenyl)methyl]pyrrolidin-1-yl]-2-hydroxy-2-methylpropan-1-one
Catalog No.
S6992807
CAS No.
M.F
C15H20ClNO2
M. Wt
281.78 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![1-[3-[(3-Chlorophenyl)methyl]pyrrolidin-1-yl]-2-hy...](/img/structure-2d/800/S6992807.png)
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Product Name
1-[3-[(3-Chlorophenyl)methyl]pyrrolidin-1-yl]-2-hydroxy-2-methylpropan-1-one
IUPAC Name
1-[3-[(3-chlorophenyl)methyl]pyrrolidin-1-yl]-2-hydroxy-2-methylpropan-1-one
Molecular Formula
C15H20ClNO2
Molecular Weight
281.78 g/mol
InChI
InChI=1S/C15H20ClNO2/c1-15(2,19)14(18)17-7-6-12(10-17)8-11-4-3-5-13(16)9-11/h3-5,9,12,19H,6-8,10H2,1-2H3
InChI Key
AFXHBMQTPMGHDH-UHFFFAOYSA-N
Canonical SMILES
CC(C)(C(=O)N1CCC(C1)CC2=CC(=CC=C2)Cl)O
XLogP3
2.6
Hydrogen Bond Acceptor Count
2
Hydrogen Bond Donor Count
1
Exact Mass
281.1182566 g/mol
Monoisotopic Mass
281.1182566 g/mol
Heavy Atom Count
19
Dates
Last modified: 08-26-2023
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